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Introduction
Chemical crosslinking coupled with mass spectrometry (XL-MS) has emerged as a powerful

technique for the structural analysis of proteins and protein complexes. Disuccinimidyl
suberate (DSS) is a commonly used amine-reactive, non-cleavable crosslinker that covalently

links spatially proximal lysine residues and protein N-termini.[1][2] This provides distance

constraints that are invaluable for elucidating protein-protein interactions (PPIs), mapping

interaction interfaces, and providing topological information on complex protein assemblies.

DSS is membrane-permeable, making it suitable for both in vitro and in vivo crosslinking

studies.[3][4] This application note provides a detailed protocol for the downstream analysis of

DSS-crosslinked protein complexes, from sample preparation to mass spectrometry and data

analysis.
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The general workflow for a DSS crosslinking experiment followed by mass spectrometry

analysis involves several key stages.[5] Initially, the protein complex of interest is incubated

with DSS to form covalent crosslinks. The reaction is then quenched, and the crosslinked

proteins are denatured, reduced, alkylated, and enzymatically digested, typically with trypsin.[3]

The resulting peptide mixture, which contains a low abundance of crosslinked peptides amidst

a large excess of linear peptides, is often subjected to an enrichment step, such as size-

exclusion chromatography (SEC) or strong cation-exchange chromatography (SCX), to

increase the identification rate of crosslinked species.[3][6] Finally, the enriched peptide

fractions are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS), and

the data is processed using specialized software to identify the crosslinked peptides and map

the interaction sites.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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